Cas no 1909317-09-4 (1-(aminomethyl)cyclopentane-1-carbonitrile hydrochloride)

1-(aminomethyl)cyclopentane-1-carbonitrile hydrochloride structure
1909317-09-4 structure
Product Name:1-(aminomethyl)cyclopentane-1-carbonitrile hydrochloride
CAS No:1909317-09-4
MF:C7H13ClN2
MW:160.644520521164
MDL:MFCD27997393
CID:4628920
PubChem ID:118798527
Update Time:2024-11-05

1-(aminomethyl)cyclopentane-1-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(Aminomethyl)Cyclopentanecarbonitrile Hydrochloride(WX601008)
    • 1-(Aminomethyl)Cyclopentanecarbonitrile Hydrochloride
    • 1-(AMINOMETHYL)CYCLOPENTANECARBONITRILE HCL
    • 1-(aminomethyl)cyclopentane-1-carbonitrile hydrochloride
    • 1-(Aminomethyl)cyclopentane-1-carbonitrile HCl
    • Z2465619866
    • AKOS027256153
    • 1909317-09-4
    • EN300-262608
    • AS-69401
    • MFCD27997393
    • 1-(Aminomethyl)cyclopentanecarbonitrilehydrochloride
    • 1-(aminomethyl)cyclopentane-1-carbonitrile;hydrochloride
    • MDL: MFCD27997393
    • Inchi: 1S/C7H12N2.ClH/c8-5-7(6-9)3-1-2-4-7;/h1-5,8H2;1H
    • InChI Key: VUPSPHLEIRVERM-UHFFFAOYSA-N
    • SMILES: C(C1(CCCC1)C#N)N.Cl

Computed Properties

  • Exact Mass: 160.0767261g/mol
  • Monoisotopic Mass: 160.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų

1-(aminomethyl)cyclopentane-1-carbonitrile hydrochloride Pricemore >>

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